Cas no 2308482-92-8 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 2308482-92-8
• MF: C₂₅H₂₇N₃O₆
• MW: 465.498386621475
• CID: 5996418
• PubChem ID: 165723501
• Update Time: 2025-06-03

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-oxopyrrolidine-3-carboxylic acid
• 2308482-92-8
• EN300-1574326
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-oxopyrrolidine-3-carboxylic acid

• Inchi： 1S/C25H27N3O6/c1-2-14(11-21(29)28-22-19(24(31)32)12-26-23(22)30)27-25(33)34-13-20-17-9-5-3-7-15(17)16-8-4-6-10-18(16)20/h3-10,14,19-20,22H,2,11-13H2,1H3,(H,26,30)(H,27,33)(H,28,29)(H,31,32)/t14-,19?,22?/m1/s1
• InChI Key： UCKUMWITXIMPEK-QDAZHVTCSA-N
• SMILES： O(C(N[C@H](CC)CC(NC1C(NCC1C(=O)O)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.18998559g/mol
• Monoisotopic Mass: 465.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 134Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-oxopyrrolidine-3-carboxylic acid

Comprehensive Analysis of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-oxopyrrolidine-3-carboxylic acid (CAS No. 2308482-92-8)

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-oxopyrrolidine-3-carboxylic acid (CAS No. 2308482-92-8) is a specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. This compound features a unique pyrrolidine-3-carboxylic acid backbone, modified with an Fmoc-protected amino group, making it a valuable building block for solid-phase peptide synthesis (SPPS). Its structural complexity and functional versatility have garnered attention in the development of targeted drug delivery systems and biomaterial engineering.

In recent years, the demand for custom peptide synthesis and modified amino acids has surged, driven by advancements in cancer therapeutics and precision medicine. Researchers frequently search for compounds like CAS 2308482-92-8 to explore their potential in enzyme inhibition and receptor binding studies. The Fmoc group in this molecule ensures compatibility with standard peptide coupling reagents, while the 5-oxopyrrolidine moiety contributes to its conformational stability in aqueous environments.

From an SEO perspective, this compound aligns with trending queries such as "Fmoc-amino acid derivatives", "peptide-based drug design", and "CAS 2308482-92-8 applications". Its relevance extends to proteomics research, where it aids in the study of post-translational modifications and protein-protein interactions. The carboxylic acid terminus further enables crosslinking with biomolecules, a feature highly sought after in bioconjugate vaccines and diagnostic probes.

Quality control of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-oxopyrrolidine-3-carboxylic acid involves rigorous HPLC purification and mass spectrometry validation, ensuring compliance with GMP standards for research-grade chemicals. Its storage conditions typically recommend -20°C desiccated environments to preserve the integrity of the Fmoc protection and prevent hydrolysis of the labile oxopyrrolidine ring.

Emerging studies highlight its utility in neurological disorder models, particularly for modulating glutamate receptor activity. The compound's chiral center at the 3R position offers stereoselective interactions with biological targets, a property increasingly explored in asymmetric catalysis and chiral drug development. These attributes position CAS 2308482-92-8 as a compound of interest for high-throughput screening platforms in academic and industrial laboratories worldwide.